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Compound of Interest

Compound Name:
POTASSIUM

NITROSODISULFONATE

Cat. No.: B1143464 Get Quote

An in-depth exploration of the synthesis, properties, and applications of potassium
nitrosodisulfonate (Frémy's Salt) for researchers, scientists, and drug development

professionals.

This technical guide provides a detailed overview of potassium nitrosodisulfonate, an

inorganic radical widely recognized for its utility in organic synthesis and spectroscopy.

Commonly known as Frémy's salt, this compound serves as a potent and selective oxidizing

agent and a reliable standard in electron paramagnetic resonance (EPR) spectroscopy.[1][2][3]

This document will delve into its chemical and physical properties, provide detailed

experimental protocols for its synthesis and application, and explore its relevance in the field of

drug development.

Core Properties and Formula
Potassium nitrosodisulfonate is an inorganic compound with a well-defined molecular

structure and specific physicochemical properties. The solid form is a bright yellowish-brown,

while its aqueous solutions exhibit a distinct bright violet color.[2] It is commercially available

and can also be readily prepared in the laboratory.[3]

Chemical Identity and Molecular Formula
The chemical identity of potassium nitrosodisulfonate is established by its various

nomenclature and molecular formulas. The most critical of these are summarized in the table
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below.

Identifier Value

Common Name Frémy's salt

Systematic Name Potassium nitrosodisulfonate

Synonyms Dipotassium nitrosodisulfonate

CAS Number 14293-70-0

Molecular Formula K₂NO₇S₂ or (KSO₃)₂NO

Molecular Weight 268.33 g/mol [4]

Canonical SMILES [O-]S(=O)(=O)N([O])S(=O)(=O)[O-].[K+].[K+]

InChI

InChI=1S/2K.H2NO7S2/c;;2-

1(9(3,4)5)10(6,7)8/h;;(H,3,4,5)

(H,6,7,8)/q2*+1;/p-2

Physical and Chemical Properties
The utility of Frémy's salt is underpinned by its distinct physical and chemical characteristics.

As a stable radical, it exhibits unique magnetic and spectroscopic properties.

Property Value

Appearance Orange moist powder and chunks

Solubility Soluble in water, insoluble in organic solvents

Stability

The solid can be unstable and may decompose

spontaneously; solutions are most stable in

weakly alkaline conditions (pH 10) and

decompose rapidly in acidic or strongly alkaline

solutions.[1][5]

Storage Keep at -20 degrees C.[6]
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Experimental Protocols
Detailed and reproducible experimental protocols are crucial for the successful application of

potassium nitrosodisulfonate in a research setting. The following sections provide

methodologies for its synthesis and a common application.

Synthesis of Potassium Nitrosodisulfonate (Frémy's
Salt)
The synthesis of Frémy's salt involves the oxidation of hydroxylaminedisulfonate.[2] The

following protocol is a widely accepted method for its preparation in the laboratory.

Materials:

Sodium nitrite (NaNO₂)

Sodium bisulfite (NaHSO₃)

Glacial acetic acid

Concentrated ammonia (NH₃)

Potassium permanganate (KMnO₄)

Potassium chloride (KCl)

Methanol

Ice

Procedure:

Preparation of Hydroxylaminedisulfonate: In a beaker immersed in an ice bath, dissolve

sodium nitrite in water. While stirring, add a solution of sodium bisulfite. After a few minutes,

add glacial acetic acid.

Oxidation: To the cold solution, add concentrated ammonia. Then, slowly add a solution of

potassium permanganate. A brown precipitate of manganese dioxide will form.[7]
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Isolation of Frémy's Salt: Filter the reaction mixture to remove the manganese dioxide. To the

filtrate, add a saturated solution of potassium chloride to precipitate the orange-yellow

crystals of potassium nitrosodisulfonate.[5]

Purification: The crude product can be purified by recrystallization from a 2M potassium

hydroxide solution.[8] The purified crystals are then washed with methanol and ether and

dried.[8]

Sodium Nitrite
(NaNO₂)

Hydroxylaminedisulfonate
[HON(SO₃)₂]²⁻

Sodium Bisulfite
(NaHSO₃)

Acetic Acid

Oxidation

Potassium Permanganate
(KMnO₄)

Nitrosodisulfonate Radical
[ON(SO₃)₂]²⁻

Potassium Nitrosodisulfonate
(Frémy's Salt)

Potassium Chloride
(KCl)
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Caption: Synthesis pathway of Frémy's Salt.

Oxidation of Phenols to Quinones (Teuber Reaction)
Frémy's salt is a highly selective reagent for the oxidation of phenols to their corresponding

quinones, a transformation known as the Teuber reaction.[2]

General Procedure:

Dissolution: Dissolve the phenolic substrate in a suitable solvent, such as water, methanol,

or a mixture thereof.

Reaction: Add an aqueous solution of potassium nitrosodisulfonate to the solution of the

phenol. The reaction is typically carried out at or below room temperature.
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Workup: After the reaction is complete (monitored by TLC or other analytical methods), the

quinone product is extracted with an organic solvent.

Purification: The crude quinone is then purified by standard techniques such as column

chromatography or recrystallization.

The stoichiometry of the reaction typically involves two equivalents of Frémy's salt for each

equivalent of phenol.[1] The mechanism proceeds via a radical pathway.[1]

Phenol

Phenoxy Radical

 H abstraction

Frémy's Salt
[ON(SO₃)₂]²⁻

Cyclohexadienone
Intermediate

[HON(SO₃)₂]²⁻

Frémy's Salt
[ON(SO₃)₂]²⁻

Quinone Elimination

[HN(SO₃)₂]²⁻

Click to download full resolution via product page

Caption: Mechanism of the Teuber Reaction.

Applications in Drug Development and Research
The unique reactivity of potassium nitrosodisulfonate has led to its application in various

areas of chemical and pharmaceutical research, including the synthesis of complex molecules

and the study of biological processes.

Synthesis of Bioactive Molecules
Frémy's salt has been employed in the synthesis of various bioactive compounds. Notably, it

has been used in the synthesis of antitumor agents.[8] Its selective oxidizing power allows for

the introduction of quinone moieties, which are present in numerous natural and synthetic

compounds with pharmacological activity. For instance, the synthesis of oxidopamine, a

neurotoxin used to create animal models of Parkinson's disease, utilizes a Frémy's salt-
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mediated oxidation as a key step.[9] This enables researchers to study the disease's

progression and test potential therapeutic interventions.[9] Furthermore, it has been utilized in

the total synthesis of dipetalolactone, a natural product with immunomodulatory activity.[10]

Electron Paramagnetic Resonance (EPR) Spectroscopy
As a stable and long-lived free radical, Frémy's salt is a widely used standard in electron

paramagnetic resonance (EPR) spectroscopy.[2] Its well-defined three-line EPR spectrum

serves as a benchmark for calibrating instruments and quantifying other radical species.[2] This

application is crucial in studies involving radical-mediated biological processes, such as

oxidative stress and antioxidant mechanisms.[2]

In conclusion, potassium nitrosodisulfonate is a versatile and valuable reagent for

researchers in chemistry and drug development. Its well-characterized properties and

predictable reactivity make it an indispensable tool for organic synthesis and spectroscopic

analysis. A thorough understanding of its handling, synthesis, and reaction mechanisms, as

outlined in this guide, is essential for its effective and safe utilization in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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